Cas no 54669-73-7 (Cyclohexanone, 2-[2-(4-bromophenyl)-2-oxoethyl]-)

Cyclohexanone, 2-[2-(4-bromophenyl)-2-oxoethyl]- structure
54669-73-7 structure
Product Name:Cyclohexanone, 2-[2-(4-bromophenyl)-2-oxoethyl]-
CAS No:54669-73-7
MF:C14H15BrO2
MW:295.171703577042
CID:353976
PubChem ID:12270330
Update Time:2025-04-19

Cyclohexanone, 2-[2-(4-bromophenyl)-2-oxoethyl]- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanone, 2-[2-(4-bromophenyl)-2-oxoethyl]-
    • 2-[2-(4-bromophenyl)-2-oxoethyl]cyclohexan-1-one
    • 54669-73-7
    • DTXSID00483359
    • 2-(p-bromophenacyl)-cyclohexanone
    • SCHEMBL11828712
    • 2-(p-Bromophenacyl)cyclohexanone
    • ZOODIIXDFHUTRX-UHFFFAOYSA-N
    • Inchi: 1S/C14H15BrO2/c15-12-7-5-10(6-8-12)14(17)9-11-3-1-2-4-13(11)16/h5-8,11H,1-4,9H2
    • InChI Key: ZOODIIXDFHUTRX-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C(CC1C(CCCC1)=O)=O

Computed Properties

  • Exact Mass: 294.02555
  • Monoisotopic Mass: 294.02554g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
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